Cas no 697284-17-6 (Pyridine, 2,6-bis(6-methyl-1,3-benzodioxol-5-yl)-)

• Product Name: Pyridine, 2,6-bis(6-methyl-1,3-benzodioxol-5-yl)-
• CAS No: 697284-17-6
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• CID: 391430
• PubChem ID: 71374374
• Update Time: 2025-04-19

Pyridine, 2,6-bis(6-methyl-1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis(6-methyl-1,3-benzodioxol-5-yl)-
• 2,6-bis(6-methyl-1,3-benzodioxol-5-yl)pyridine
• 2,6-Bis(6-methyl-2H-1,3-benzodioxol-5-yl)pyridine
• DTXSID60797161
• 697284-17-6

• Inchi： 1S/C21H17NO4/c1-12-6-18-20(25-10-23-18)8-14(12)16-4-3-5-17(22-16)15-9-21-19(7-13(15)2)24-11-26-21/h3-9H,10-11H2,1-2H3
• InChI Key： XYJFNZVMNCMNKQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC(C)=C(C=C12)C1C=CC=C(C2C=C3C(=CC=2C)OCO3)N=1

Computed Properties

• Exact Mass: 347.11581
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81